Methyl (2Z)-2-(1-benzoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Methyl (2Z)-2-(1-benzoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Brand Name:
Vulcanchem
CAS No.:
332074-28-9
VCID:
VC0408517
InChI:
InChI=1S/C30H25NO3S3/c1-18-15-16-22-21(17-18)23(26(35)30(2,3)31(22)27(32)20-13-9-6-10-14-20)29-36-24(19-11-7-5-8-12-19)25(37-29)28(33)34-4/h5-17H,1-4H3/b29-23-
SMILES:
CC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C4=CC=CC=C4)(C)C)C(=O)C5=CC=CC=C5
Molecular Formula:
C30H25NO3S3
Molecular Weight:
543.7g/mol
Methyl (2Z)-2-(1-benzoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
CAS No.: 332074-28-9
Main Products
VCID: VC0408517
Molecular Formula: C30H25NO3S3
Molecular Weight: 543.7g/mol
| CAS No. | 332074-28-9 |
|---|---|
| Product Name | Methyl (2Z)-2-(1-benzoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
| Molecular Formula | C30H25NO3S3 |
| Molecular Weight | 543.7g/mol |
| IUPAC Name | methyl (2Z)-2-(1-benzoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
| Standard InChI | InChI=1S/C30H25NO3S3/c1-18-15-16-22-21(17-18)23(26(35)30(2,3)31(22)27(32)20-13-9-6-10-14-20)29-36-24(19-11-7-5-8-12-19)25(37-29)28(33)34-4/h5-17H,1-4H3/b29-23- |
| Standard InChIKey | FZOTYIBLBYCXPQ-FAJYDZGRSA-N |
| Isomeric SMILES | CC1=CC\2=C(C=C1)N(C(C(=S)/C2=C\3/SC(=C(S3)C(=O)OC)C4=CC=CC=C4)(C)C)C(=O)C5=CC=CC=C5 |
| SMILES | CC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C4=CC=CC=C4)(C)C)C(=O)C5=CC=CC=C5 |
| Canonical SMILES | CC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC(=C(S3)C(=O)OC)C4=CC=CC=C4)(C)C)C(=O)C5=CC=CC=C5 |
| PubChem Compound | 1726768 |
| Last Modified | Nov 11 2021 |
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